6-[(2-Ethoxyphenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Description
6-[(2-Ethoxyphenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that belongs to the class of triazolothiadiazoles. These compounds are known for their diverse pharmacological activities and potential applications in medicinal chemistry. The unique structure of this compound, which includes a triazole ring fused with a thiadiazole ring, makes it a promising candidate for various scientific research applications.
Properties
Molecular Formula |
C18H15FN4O2S |
|---|---|
Molecular Weight |
370.4 g/mol |
IUPAC Name |
6-[(2-ethoxyphenoxy)methyl]-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H15FN4O2S/c1-2-24-14-8-3-4-9-15(14)25-11-16-22-23-17(20-21-18(23)26-16)12-6-5-7-13(19)10-12/h3-10H,2,11H2,1H3 |
InChI Key |
PNCISPALHPPMOW-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F |
Origin of Product |
United States |
Preparation Methods
The synthesis of 6-[(2-Ethoxyphenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves several steps. One common synthetic route includes the reaction of 2-ethoxyphenol with chloromethyl methyl ether to form 2-ethoxyphenoxymethyl chloride. This intermediate is then reacted with 3-fluorobenzylamine to form the corresponding amine derivative. The final step involves the cyclization of this intermediate with thiosemicarbazide under acidic conditions to form the desired triazolothiadiazole compound .
Chemical Reactions Analysis
6-[(2-Ethoxyphenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where the ethoxy group can be replaced by other nucleophiles under appropriate conditions.
Common reagents and conditions used in these reactions include acidic or basic environments, solvents like ethanol or dichloromethane, and catalysts such as palladium or platinum. The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
6-[(2-Ethoxyphenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has a wide range of scientific research applications, including:
Chemistry: The compound is used as a building block for the synthesis of other heterocyclic compounds and as a ligand in coordination chemistry.
Biology: It has shown potential as an antimicrobial and anticancer agent due to its ability to interact with various biological targets.
Medicine: The compound is being investigated for its potential use as a drug candidate for the treatment of diseases such as cancer, bacterial infections, and inflammatory conditions.
Mechanism of Action
The mechanism of action of 6-[(2-Ethoxyphenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of enzymes involved in cell proliferation, leading to anticancer effects. The exact molecular targets and pathways involved depend on the specific biological context and the type of cells or organisms being studied .
Comparison with Similar Compounds
6-[(2-Ethoxyphenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be compared with other similar compounds, such as:
- 6-[(2-Ethoxyphenoxy)methyl]-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- 6-[(2-Ethoxyphenoxy)methyl]-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
These compounds share a similar triazolothiadiazole core structure but differ in the substituents attached to the core.
Biological Activity
The compound 6-[(2-Ethoxyphenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex organic molecule that has garnered attention for its potential biological activities. This article provides a detailed overview of its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The molecular formula of this compound is with a molecular weight of approximately 340.4 g/mol. The structure features a triazole ring fused with a thiadiazole moiety, which is critical for its biological interactions. The presence of an ethoxyphenyl group and a fluorophenyl substituent enhances its biological activity and interaction with various molecular targets .
Table 1: Molecular Characteristics
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 340.4 g/mol |
| Structure | Triazole-Thiadiazole |
Anticancer Activity
Research indicates that derivatives of thiadiazole and triazole compounds exhibit significant anticancer properties. For instance, studies have shown that related compounds can inhibit the growth of various cancer cell lines such as HCT116 (colon cancer), H460 (lung cancer), and MCF-7 (breast cancer) with IC50 values ranging from 0.74 to 10.0 μg/mL .
In particular, the compound under discussion has shown promising results in inhibiting tumor cell proliferation. Its structural features contribute to enhanced binding to specific molecular targets involved in cancer cell growth regulation.
The mechanism through which 6-[(2-Ethoxyphenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exerts its biological effects is primarily through enzyme inhibition and receptor modulation. For example, it has been noted to interact with urease enzymes and exhibit competitive inhibition characteristics, which are crucial for its potential therapeutic applications .
Antimicrobial Activity
In addition to its anticancer properties, this compound has demonstrated antimicrobial activities against various pathogens. For instance, analogs of this compound have shown significant antifungal activities with minimum inhibitory concentration (MIC) values as low as 0.5 µg/mL against certain fungal strains compared to fluconazole .
Table 2: Biological Activity Overview
| Activity Type | Target Organism/Cell Line | IC50/MIC Values |
|---|---|---|
| Anticancer | HCT116 | 3.29 μg/mL |
| Anticancer | H460 | 10 μg/mL |
| Anticancer | MCF-7 | 12 μg/mL |
| Antifungal | C. neoformans | MIC = 83.7-118.7 µg/mL |
| Antifungal | P. mirabilis | MIC = 74.5-113.7 µg/mL |
Case Studies and Research Findings
Several studies have focused on the synthesis and evaluation of derivatives similar to 6-[(2-Ethoxyphenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole :
- Cytotoxic Properties : A review highlighted the cytotoxic properties of thiadiazole derivatives against human cancer cell lines, indicating that modifications in their structure could enhance their efficacy against specific tumors .
- Enzyme Inhibition Studies : Research demonstrated that compounds with similar structures exhibited potent urease inhibitory activities, suggesting that the target compound may also possess similar properties .
- Molecular Dynamics Simulations : Studies involving molecular dynamics simulations have shown that certain derivatives can effectively occupy active sites of enzymes they inhibit, providing insights into their binding affinities and interactions at the molecular level .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
